Cas no 470-42-8 (Marinobufogenin)

• Product Name: Marinobufogenin
• CAS No: 470-42-8
• MF: C₂₄H₃₂O₅
• MW: 400.5079
• CID: 329208
• PubChem ID: 11969465
• Update Time: 2024-10-29

Marinobufogenin Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,14,15-epoxy-3,5-dihydroxy-, (3b,5b,15b)-
• Marinobufagenin
• 5beta-Bufa-20,22-dienolide,14,15beta-epoxy-3beta,5-dihydroxy
• 5-hydroxyl-resibufogenin
• Bufa-20,22-dienolide,14,15-epoxy-3,5-dihydroxy-,(3beta,5beta,15beta)
• MARCINOBUFAGIN
• Marinobufagin
• Marinobufogenin
• NSC 234205
• (3beta,5beta,15beta)-14,15-Epoxy-3,5-dihydroxybufa-20,22-dienolide
• 3KBT25GV2B
• NSC234205
• C20036
• Bu
• NSC-234205
• MBG
• (3beta,5beta,15beta)-3,5-dihydroxy-14,15-epoxybufa-20,22-dienolide
• Q6764468
• SCHEMBL1483986
• 3beta,5-dihydroxy-5beta,15beta-14,15-epoxybufa-20,22-dienolide
• (3beta,5beta,14alpha,15beta)-3,5-dihydroxy-14,15-epoxybufa-20,22-dienolide
• 3-beta,5-Dihydroxy-14,15-beta-epoxy-5-beta-bufa-20,22-dienolide
• HY-N6574
• 5.beta.-Bufa-20, 14,15.beta.-epoxy-3.beta.,5-dihydroxy-
• DTXSID5041063
• CHEBI:146151
• AKOS040760543
• 470-42-8
• MS-26813
• 5-[(1R,2S,4R,6R,7R,10S,11R,14S,16S)-14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one
• UNII-3KBT25GV2B
• Bufa-20, 14,15-epoxy-3,5-dihydroxy-, (3.beta.,5.beta.,15.beta.)-
• 5-beta-BUFA-20,22-DIENOLIDE, 3-beta,5-DIHYDROXY-14,15-beta-EPOXY-
• Bufa-20,22-dienolide, 14,15-epoxy-3,5-dihydroxy-, (3beta,5beta,15beta)-
• CS-0034270
• 5beta-Bufa-20,22-dienolide, 14,15beta-epoxy-3beta,5-dihydroxy-
• Bufa-20,22-dienolide, 14,15-epoxy-3,5-dihydroxy-, (3.beta.,5.beta.,15.beta.)-
• 5-((1R,2S,4R,6R,7R,10S,11R,14S,16S)-14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-6-yl)pyran-2-one
• 5.beta.-Bufa-20,22-dienolide, 14,15.beta.-epoxy-3.beta.,5-dihydroxy-
• DTXCID3021063
• 5-{14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl}-2H-pyran-2-one
• 5-(14,16-dihydroxy-7,11-dimethyl-3-oxapentacyclo(8.8.0.02,4.02,7.011,16)octadecan-6-yl)-2H-pyran-2-one
• G17173
• 3-.beta.,5-Dihydroxy-14,15-.beta.-epoxy-5-.beta.-bufa-20,22-dienolide
• 5-.beta.-Bufa-20,22-dienolide, 3-.beta.,5-dihydroxy-14,15-.beta.-epoxy-

• Inchi： 1S/C24H32O5/c1-21-8-5-15(25)12-23(21,27)10-7-17-16(21)6-9-22(2)18(11-19-24(17,22)29-19)14-3-4-20(26)28-13-14/h3-4,13,15-19,25,27H,5-12H2,1-2H3/t15-,16-,17+,18+,19+,21+,22+,23-,24+/m0/s1
• InChI Key： JMNQTHQLNRILMH-OBBGIPBRSA-N
• SMILES： O1[C@]2([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@@]5(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]5(C([H])([H])C([H])([H])[C@@]4([H])[C@]132)O[H])O[H]

Computed Properties

• Exact Mass: 400.22500
• Monoisotopic Mass: 400.22497412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.3
• Molecular Weight: 400.5

Experimental Properties

• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-225 ºC
• Boiling Point: 589°Cat760mmHg
• Flash Point: 203°C
• Refractive Index: 1.621
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 83.20000
• LogP: 3.37320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives